{2,6-dibromo-4-[(E)-(2,5-dioxoimidazolidin-4-ylidene)methyl]phenoxy}acetic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(2,6-Dibromo-4-{[(4E)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetic acid is a complex organic compound characterized by the presence of bromine atoms, an imidazolidine ring, and a phenoxyacetic acid moiety
Properties
Molecular Formula |
C12H8Br2N2O5 |
|---|---|
Molecular Weight |
420.01 g/mol |
IUPAC Name |
2-[2,6-dibromo-4-[(E)-(2,5-dioxoimidazolidin-4-ylidene)methyl]phenoxy]acetic acid |
InChI |
InChI=1S/C12H8Br2N2O5/c13-6-1-5(3-8-11(19)16-12(20)15-8)2-7(14)10(6)21-4-9(17)18/h1-3H,4H2,(H,17,18)(H2,15,16,19,20)/b8-3+ |
InChI Key |
HMQZUFGLRLYZCF-FPYGCLRLSA-N |
Isomeric SMILES |
C1=C(C=C(C(=C1Br)OCC(=O)O)Br)/C=C/2\C(=O)NC(=O)N2 |
Canonical SMILES |
C1=C(C=C(C(=C1Br)OCC(=O)O)Br)C=C2C(=O)NC(=O)N2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2,6-dibromo-4-{[(4E)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetic acid typically involves multiple steps. One common method starts with the bromination of a suitable phenol derivative to introduce the bromine atoms at the 2 and 6 positions. This is followed by the formation of the imidazolidine ring through a condensation reaction with an appropriate amine and carbonyl compound. The final step involves the attachment of the phenoxyacetic acid moiety through an etherification reaction.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-yield catalysts, and efficient purification techniques to ensure the compound’s purity and yield.
Chemical Reactions Analysis
Types of Reactions
2-(2,6-Dibromo-4-{[(4E)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.
Reduction: Reduction reactions can be used to remove bromine atoms or to alter the oxidation state of the imidazolidine ring.
Substitution: The bromine atoms can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce a variety of functional groups, such as amines or ethers.
Scientific Research Applications
2-(2,6-Dibromo-4-{[(4E)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetic acid has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound’s brominated structure makes it useful in studying enzyme inhibition and protein interactions.
Industry: It can be used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism by which 2-(2,6-dibromo-4-{[(4E)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetic acid exerts its effects involves its interaction with molecular targets such as enzymes or receptors. The bromine atoms and the imidazolidine ring play crucial roles in binding to these targets, thereby modulating their activity. The phenoxyacetic acid moiety may also contribute to the compound’s overall bioactivity by enhancing its solubility and facilitating its transport within biological systems.
Comparison with Similar Compounds
Similar Compounds
2,6-Dibromo-4-iodophenol: Similar in structure but contains an iodine atom instead of the imidazolidine ring.
2,6-Dibromo-4-nitrophenol: Contains a nitro group instead of the imidazolidine ring.
2,6-Dibromo-4-methylphenol: Contains a methyl group instead of the imidazolidine ring.
Uniqueness
2-(2,6-Dibromo-4-{[(4E)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetic acid is unique due to the presence of the imidazolidine ring, which imparts specific chemical and biological properties not found in the similar compounds listed above. This uniqueness makes it a valuable compound for research and industrial applications.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
